2-Ethenyl-2-methyl-5-propan-2-yloxolane
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Ethenyl-2-methyl-5-propan-2-yloxolane typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-methyl-5-propan-2-yloxolane with ethyl carbonate in the presence of a catalyst . The reaction conditions often include a temperature range of 60°C to 270°C and the use of solvents such as ethanol .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques such as distillation and chromatography are common in industrial settings .
Chemical Reactions Analysis
Types of Reactions
2-Ethenyl-2-methyl-5-propan-2-yloxolane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into alcohols or other reduced forms.
Substitution: It can undergo nucleophilic substitution reactions where functional groups are replaced by nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Nucleophiles like hydrox
Properties
CAS No. |
71635-17-1 |
|---|---|
Molecular Formula |
C10H18O |
Molecular Weight |
154.25 g/mol |
IUPAC Name |
2-ethenyl-2-methyl-5-propan-2-yloxolane |
InChI |
InChI=1S/C10H18O/c1-5-10(4)7-6-9(11-10)8(2)3/h5,8-9H,1,6-7H2,2-4H3 |
InChI Key |
GPVKUNYYWAKDRY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1CCC(O1)(C)C=C |
Origin of Product |
United States |
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